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Compound Name: 4-Pyridineethanol Hydrochloride
CAS No.: 383177-54-6
Cat. No.: B1359274
. J

Precision Stoichiometry, Synthesis, and Analytical Validation in Drug Development

Executive Summary

In the high-stakes environment of pharmaceutical intermediate synthesis, 4-Pyridineethanol
Hydrochloride (CAS 383177-54-6) serves as a critical C7-pyridine building block.[1][2][3] Its
primary utility lies in the introduction of the ethyl-pyridine moiety into antipsychotic agents (e.g.,
thioridazine) and antispasmodics.[1][2][3]

However, a recurring failure mode in process chemistry involves the mishandling of its
molecular weight (159.61 g/mol ).[1][2][3] Due to its significant hygroscopicity and the existence
of both free base and salt forms, researchers often miscalculate equivalents, leading to yield
erosion or impurity formation.[1][3] This guide provides a definitive technical breakdown of the
compound's physicochemical properties, validated analytical protocols, and stoichiometric
correction factors required for rigorous experimentation.

Physicochemical Identity & Properties

The distinction between the free base and the hydrochloride salt is the single most important
variable in stoichiometric calculations.[1][2][3]

Table 1: Core Chemical Data
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Specification

Chemical Name

4-Pyridineethanol Hydrochloride

Synonyms

4-(2-Hydroxyethyl)pyridine HCI; 2-(4-
Pyridyl)ethanol HCI

CAS Number (Salt)

383177-54-6

CAS Number (Free Base)

5344-27-4

Molecular Formula

C7HoNO[1][2][3][4][5]I6][71[8][9] - HCI

Molecular Weight (Salt) 159.61 g/mol
Molecular Weight (Base) 123.15 g/mol
Melting Point 149.0 - 152.0 °C
Appearance White to off-white crystalline powder

» Highly soluble in water, methanol; Sparingly
Solubility )

soluble in ether

Stability Hygroscopic (Requires inert gas storage)

The "Effective Mass" Causality

Expert Insight: 4-Pyridineethanol HCI is hygroscopic.[1][2][3] If stored improperly, it absorbs

atmospheric moisture.[1][2][3] A sample weighed as "159.61 mg" may actually contain 5-10%

water by weight.[1][2][3]

o Consequence: If you treat 159.61 mg of wet material as 1 mmol, you are actually adding less

than 1 mmol of active reactant.[1][3]

o Correction: Always determine Loss on Drying (LOD) or Water Content (Karl Fischer) before

critical coupling reactions.[1][2][3]

o [1][2][3]

Synthesis & Manufacturing Pathway
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Understanding the origin of the material aids in predicting impurity profiles.[1][2][3] The
industrial synthesis typically involves the condensation of 4-methylpyridine with formaldehyde,
followed by salt formation.[1][2][3]

Figure 1: Synthetic Pathway & Impurity Logic

Caption: Industrial synthesis flow from 4-Methylpyridine condensation to Hydrochloride salt
formation.[1][2][3]
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[1][2][3] Process Causality:

o Condensation: The reaction of 4-methylpyridine is often driven by heat.[1][2][3] Incomplete
reaction leads to residual methylpyridine (smell of pyridine).[1][2][3]

o Salt Formation: The free base is an oil or low-melting solid; the HCI gas converts it into a
stable, crystalline solid (MW 159.61), facilitating purification.[1][2][3]

Self-Validating Analytical Protocol

To ensure data integrity, you must validate the "Identity" and "Purity" of the material before use.
[1][2][3] Relying solely on the label is a risk in GLP environments.[1][2][3]

Protocol A: Chloride Content Titration (Stoichiometry
Check)

This method validates that the material is indeed the mono-hydrochloride salt and not a hydrate

or free base mixture.[1][2][3]
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Principle: Argentometric titration of the chloride counter-ion.[1][2][3] Target Theory: 22.21% CI-
by mass (35.45/159.61).[1][2][3]

 Dissolution: Dissolve 100 mg (accurately weighed) of 4-Pyridineethanol HCI in 50 mL
deionized water.

 Acidification: Add 1 mL of 5% Nitric Acid (

) to prevent carbonate interference.
e Titration: Titrate with 0.1 N Silver Nitrate (

) using a potentiometric electrode (silver/sulfide).
e Calculation:

[1](21[3]

o Pass Criteria: 21.8% — 22.6% CI~.[1][2][3]

Protocol B: HPLC Purity (Organic Impurity Check)

Principle: Reverse-phase chromatography to detect unreacted 4-methylpyridine or oxidation
byproducts.[1][2][3]

e Column: C18 (e.g., Zorbax Eclipse Plus), 4.6 x 150 mm, 5 pum.[1][3]

Mobile Phase A: 0.1% Phosphoric acid in Water (Buffer).[1][2][3]

Mobile Phase B: Acetonitrile.[1][2][3]

Gradient: 5% B to 60% B over 20 minutes.

Detection: UV at 254 nm (Pyridine ring absorption).[1][2][3]

Flow Rate: 1.0 mL/min.[1][2][3]

Stoichiometry in Drug Development
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When using 4-Pyridineethanol HCI as a nucleophile (e.g., reacting the alcohol group), you must
neutralize the HCI salt to release the reactive free base in situ, or use an excess of base.[1][2]

[3]

The "Base Equivalents" Trap

If your protocol requires 1.0 eq of 4-Pyridineethanol HCI to react with an electrophile (e.g., an
acid chloride):

e Wrong Way: Add 1.0 eq of Triethylamine (TEA).[1][2][3]

o Result: The TEA is consumed entirely by the HCI counter-ion.[1][2][3] The pyridineethanol
remains protonated (inactive) or the reaction stalls.[1][2][3]

o Correct Way: Add 2.0+ eq of Base.[1][2][3][8]
o 1.0 eq neutralizes the HCI salt.[1][2][3]

o 1.0 eq acts as the acid scavenger for the coupling reaction.[1][2][3]

Figure 2: Analytical Decision Logic

Caption: Workflow for determining the precise input mass for synthesis.
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Raw Material
4-Pyridineethanol HCI

Loss on Drying (LOD) Chloride Titration
Determine % Water Confirm Salt Stoichiometry

Is Purity > 98% AND
LOD < 1%7?

Yes No

Use Standard MW Calculate Corrected Mass

159.61 g/mol Mass = (Moles x 159.61) / (1 - LOD)

Click to download full resolution via product page

Handling & Safety

« Hygroscopicity: The HCI salt is highly hygroscopic.[1][2][3] Store under Argon or Nitrogen.[1]
[2][3] If the powder turns into a sticky paste, it has absorbed water; re-crystallize from
ethanol/ether or dry under vacuum over

[1[21[3]

» Acidity: Aqueous solutions are acidic (pH ~3-4).[1][2][3] Wear nitrile gloves and safety
glasses to prevent irritation.[1][2][3]

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 23090609, 4-Pyridineethanol hydrochloride. Retrieved from [Link]

o European Pharmacopoeia (Ph.[1][2][3] Eur.).General Chapter 2.5.12: Water: Semi-Micro
Determination. (Standard for LOD/Karl Fischer methodologies cited in Protocol A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-Pyridineethanol | C7THINO | CID 72921 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. lookchem.com [lookchem.com]
e 3. 2-(2-Hydroxyethyl)pyridine | C7THIONO | CID 7675 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 4. 4-Pyridineethanol Hydrochloride 98.0+%, TCl America 5 g | Buy Online | TCI America |
Fisher Scientific [fishersci.ca]

¢ 5. GSRS [gsrs.ncats.nih.gov]
¢ 6. scbt.com [scht.com]
o 7. CAS 5344-27-4: 4-(2-hydroxyethyl)pyridine | CymitQuimica [cymitquimica.com]

¢ 8. 4-Pyridineethanol hydrochloride | C7TH10CINO | CID 23090609 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 9. calpaclab.com [calpaclab.com]

¢ To cite this document: BenchChem. [Technical Master File: 4-Pyridineethanol Hydrochloride].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359274#4-pyridineethanol-hydrochloride-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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